Cas no 2138233-33-5 (Ethyl 3-(pyridazin-3-yl)prop-2-ynoate)

• Product Name: Ethyl 3-(pyridazin-3-yl)prop-2-ynoate
• CAS No: 2138233-33-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5874838
• PubChem ID: 165957254
• Update Time: 2024-01-04

Ethyl 3-(pyridazin-3-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-787111
• ethyl 3-(pyridazin-3-yl)prop-2-ynoate
• 2138233-33-5
• Ethyl 3-(pyridazin-3-yl)prop-2-ynoate

• Inchi： 1S/C9H8N2O2/c1-2-13-9(12)6-5-8-4-3-7-10-11-8/h3-4,7H,2H2,1H3
• InChI Key： BBKUNGHONSWTGY-UHFFFAOYSA-N
• SMILES： O(C(C#CC1=CC=CN=N1)=O)CC

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.1Ų